Cas no 91166-04-0 (Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-)
91166-04-0 structure
Product Name:Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-
CAS No:91166-04-0
MF:C11H10BrNO
MW:252.10720205307
CID:4307924
PubChem ID:13368805
Update Time:2025-04-24
Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-
- SCHEMBL10857848
- SOTUJGIIWRVEFB-UHFFFAOYSA-N
- 91166-04-0
- 5-Bromo-3,3a,4,8b-tetrahydroindeno[1,2-b]pyrrol-2(1H)-one
- 5-bromo-3,3a,4,8b-tetrahydro-1H-indeno[1,2-b]pyrrol-2-one
-
- Inchi: 1S/C11H10BrNO/c12-9-3-1-2-7-8(9)4-6-5-10(14)13-11(6)7/h1-3,6,11H,4-5H2,(H,13,14)
- InChI Key: SOTUJGIIWRVEFB-UHFFFAOYSA-N
- SMILES: N1C(=O)CC2CC3=C(C12)C=CC=C3Br
Computed Properties
- Exact Mass: 250.99458Da
- Monoisotopic Mass: 250.99458Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.1Ų
Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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